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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and available experimental data for butyramidine hydrochloride. The information is intended

to support research and development activities by offering a consolidated resource of key

technical data.

Chemical and Physical Properties
The fundamental chemical and physical properties of butyramidine hydrochloride are

summarized in the table below, providing a quick reference for experimental design and

substance characterization.
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Property Value Source

Molecular Formula C4H11ClN2 [1][2]

Molecular Weight 122.60 g/mol [1][2]

Monoisotopic Mass 122.0610761 Da

Melting Point 107-108 °C [1][3]

Boiling Point 390.1°C at 760 mmHg [1]

Appearance Off-White Solid [1][3]

Solubility
Slightly soluble in Methanol

and Water
[1][3]

Topological Polar Surface Area 51.6 Å²

Chemical Structure and Identifiers
Butyramidine hydrochloride is the hydrochloride salt of butanimidamide. Its structure

consists of a four-carbon chain with a terminal amidine group, which is protonated in the

hydrochloride form.
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Identifier Value Source

IUPAC Name

1-

aminobutylideneazanium;chlori

de

CAS Number 3020-81-3 [1][2]

SMILES CCCC(=[NH2+])N.[Cl-]

InChI

InChI=1S/C4H10N2.ClH/c1-2-

3-4(5)6;/h2-3H2,1H3,

(H3,5,6);1H

[3]

InChIKey
STYCVEYASXULRN-

UHFFFAOYSA-N
[3]

Synonyms
Butanimidamide hydrochloride,

Butyrimidamide hydrochloride
[1][2][3]

The following diagram illustrates the relationship between the structural identifiers and the

resulting chemical properties of butyramidine hydrochloride.
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Butyramidine Hydrochloride Information Flow

Chemical Identifiers

Molecular Structure

Physicochemical Properties Spectroscopic Data

IUPAC Name
1-aminobutylideneazanium;chloride

2D Structure

CAS Number
3020-81-3

SMILES
CCCC(=[NH2+])N.[Cl-]

Molecular Formula
C4H11ClN2

Molecular Weight
122.60 g/mol

Melting Point
107-108 °C

Solubility
Slightly soluble in Water/Methanol 1H NMR FTIR

Click to download full resolution via product page

Caption: Relationship between identifiers, structure, and properties of Butyramidine HCl.

Experimental Protocols and Spectral Data
While detailed experimental protocols for the synthesis of butyramidine hydrochloride are not

extensively available in the public domain, some spectroscopic data has been published.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: A proton NMR spectrum for butyramidine hydrochloride is available in the

PubChem database. The data was acquired on a Varian A-60 instrument. The spectrum

would be expected to show signals corresponding to the protons of the butyl chain and the

amine groups.

3.2. Infrared (IR) Spectroscopy
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FTIR: An infrared spectrum obtained using a Bruker IFS 85 instrument with a KBr-pellet

technique is also referenced in PubChem. Key absorption bands would be expected for N-H

stretching of the amidinium group, C-N stretching, and C-H stretching and bending of the

alkyl chain.

Biological Activity and Applications
Butyramidine hydrochloride serves as a useful reagent in organic synthesis.[3][4] It is

particularly noted for its application as a reactant in the preparation of novel pyrimidine

derivatives.[3][4]

Safety and Handling
Butyramidine hydrochloride is classified with the hazard code Xi (Irritant).[3] It is associated

with the following risk and safety statements:

Risk Statement 36: Irritating to eyes.[3]

Safety Statement 26: In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice.[1][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals includes

the following hazard statements for this compound:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Standard precautionary measures, such as wearing protective gloves, clothing, and eye

protection, should be followed when handling this substance.[3] It is recommended to handle

the compound in a well-ventilated area.[5] Store in a dark place under an inert atmosphere at

room temperature.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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